2-Hydroxy-3-oxosuccinate

• IUPAC Name: 2-hydroxy-3-oxobutanedioate
• InChI: InChI=1S/C4H4O6/c5-1(3(7)8)2(6)4(9)10/h1,5H,(H,7,8)(H,9,10)/p-2
• InChI Key: RMHHUKGVZFVHED-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)C(=O)[O-])(C(=O)[O-])O
• Molecular Formula: C4H2O6-2
• Molecular Weight: 146.05 g/mol

Description

2-hydroxy-3-oxosuccinate(2-) is a dicarboxylic acid dianion arising from deprotonation of both carboxy groups of 2-hydroxy-3-oxosuccinic acid;  major species at pH 7.3. It is a dicarboxylic acid dianion, an oxo carboxylic acid anion and a C4-dicarboxylate. It is a conjugate base of a 2-hydroxy-3-oxosuccinic acid.

Scientific Research Applications

1. Asymmetric Reduction in Microorganisms

A study by Furuichi et al. (1987) detailed the purification and properties of a reductase enzyme from Saccharomyces fermentati, which showed activity towards diethyl 2-methyl-3-oxosuccinate. This enzyme, NADPH-dependent, efficiently reduced methyl 2-methyl-3-oxosuccinate, a compound structurally related to 2-hydroxy-3-oxosuccinate, demonstrating the potential of microorganisms in asymmetric reduction processes of keto acids (Furuichi et al., 1987).

2. Synthesis of Chiral Compounds

Zhang, Zheng, and Antilla (2011) reported on the enantioselective synthesis of 3-aryl-3-hydroxyoxindoles, which are structurally related to 2-hydroxy-3-oxosuccinate. This research highlights the significance of such compounds in medicinal chemistry, emphasizing their applications in the synthesis of biologically active molecules (Zhang, Zheng, & Antilla, 2011).

3. Fuel Additives and Energy Efficiency

Research by Arat et al. (2016) explored the use of Hydroxy – Compressed Natural Gas (CNG) fuel mixtures in diesel engines. This study, while not directly involving 2-hydroxy-3-oxosuccinate, shows the relevance of hydroxy compounds in enhancing fuel efficiency and reducing emissions in combustion engines (Arat et al., 2016).

4. Preparation of Steroidal Diosphenols

A study by Mori et al. (1968) described the synthesis of some 2-hydroxy-3-oxo-4, 4-dimethyl-1-ene steroids, aiming to obtain substances for cancer treatment. This research underlines the utility of hydroxy-oxo compounds in the synthesis of potentially therapeutic agents (Mori et al., 1968).

5. RNA Structure Analysis

Merino et al. (2005) developed a method called SHAPE, which involves Selective 2'-Hydroxyl Acylation analyzed by Primer Extension, for mapping the structure of RNA. This method, using hydroxyl groups, demonstrates the importance of such functional groups in analyzing nucleic acid structures (Merino et al., 2005).